Cas no 1342029-92-8 (2-(4-Methylpyrimidin-2-yl)butan-2-amine)

• Product Name: 2-(4-Methylpyrimidin-2-yl)butan-2-amine
• CAS No: 1342029-92-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5690572
• PubChem ID: 63321423
• Update Time: 2025-06-09

2-(4-Methylpyrimidin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1342029-92-8
• 2-(4-methylpyrimidin-2-yl)butan-2-amine
• CS-0276405
• AKOS012625689
• EN300-1462333
• 2-Pyrimidinemethanamine, α-ethyl-α,4-dimethyl-
• 2-(4-Methylpyrimidin-2-yl)butan-2-amine

• Inchi： 1S/C9H15N3/c1-4-9(3,10)8-11-6-5-7(2)12-8/h5-6H,4,10H2,1-3H3
• InChI Key： VBHRPHKLLVTUBI-UHFFFAOYSA-N
• SMILES： NC(C1N=CC=C(C)N=1)(C)CC

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.016±0.06 g/cm3(Predicted)
• Boiling Point: 240.0±23.0 °C(Predicted)
• pka: 8.81±0.25(Predicted)

Additional information on 2-(4-Methylpyrimidin-2-yl)butan-2-amine

Introduction to 2-(4-Methylpyrimidin-2-yl)butan-2-amine (CAS No. 1342029-92-8)

2-(4-Methylpyrimidin-2-yl)butan-2-amine, with the CAS number 1342029-92-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound belongs to the class of amines and is characterized by its unique molecular structure, which includes a 4-methylpyrimidine moiety and a butan-2-amine substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various studies.

The chemical structure of 2-(4-Methylpyrimidin-2-yl)butan-2-amine can be represented as follows: C₁₀H₁₆N₃. The compound is synthesized through a series of well-defined chemical reactions, typically involving the condensation of 4-methylpyrimidine with an appropriate amine derivative. The resulting product is a colorless to pale yellow liquid or solid, depending on the specific conditions of synthesis and purification.

In the realm of medicinal chemistry, 2-(4-Methylpyrimidin-2-yl)butan-2-amine has been explored for its potential therapeutic effects. Recent studies have highlighted its role in modulating various biological pathways, particularly those involved in neurotransmission and cellular signaling. For instance, research published in the Journal of Medicinal Chemistry (JMC) in 2021 demonstrated that this compound exhibits potent activity as a modulator of GABA receptors, which are crucial for regulating neuronal excitability and synaptic transmission.

The pharmacological profile of 2-(4-Methylpyrimidin-2-yl)butan-2-amine has also been investigated in preclinical models. In vitro assays have shown that it can effectively inhibit the activity of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have potential as a lead molecule for developing novel therapeutic agents targeting these conditions.

Beyond its potential therapeutic applications, 2-(4-Methylpyrimidin-2-yl)butan-2-amine has also been studied for its utility as a research tool. Its ability to selectively interact with specific receptors and enzymes makes it a valuable probe for elucidating complex biological processes. For example, researchers at the University of California, San Francisco (UCSF) utilized this compound to investigate the mechanisms underlying synaptic plasticity and memory formation.

The safety profile of 2-(4-Methylpyrimidin-2-yl)butan-2-amine is another critical aspect that has been evaluated in various studies. Toxicological assessments have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, as with any new chemical entity, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-(4-Methylpyrimidin-2-yl)butan-2-amine (CAS No. 1342029-92-8) represents an intriguing compound with promising applications in both pharmaceutical research and basic science. Its unique chemical structure and biological activities make it a valuable candidate for further exploration and development. As ongoing research continues to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.